[(3R*,4R*)-1-[3-(4-methyl-1,3-thiazol-5-yl)propanoyl]-4-(4-morpholinylmethyl)-3-pyrrolidinyl]methanol

• IUPAC Name: 1-[(3R,4R)-3-(hydroxymethyl)-4-(morpholin-4-ylmethyl)pyrrolidin-1-yl]-3-(4-methyl-1,3-thiazol-5-yl)propan-1-one
• InChI: InChI=1S/C17H27N3O3S/c1-13-16(24-12-18-13)2-3-17(22)20-9-14(15(10-20)11-21)8-19-4-6-23-7-5-19/h12,14-15,21H,2-11H2,1H3/t14-,15-/m1/s1
• InChI Key: NGKNCXGOWKKWEX-HUUCEWRRSA-N
• Canonical SMILES: CC1=C(SC=N1)CCC(=O)N2CC(C(C2)CO)CN3CCOCC3
• Isomeric SMILES: CC1=C(SC=N1)CCC(=O)N2C[C@H]([C@H](C2)CO)CN3CCOCC3
• Molecular Formula: C17H27N3O3S
• Molecular Weight: 353.5 g/mol

Description

[(3R*,4R*)-1-[3-(4-methyl-1,3-thiazol-5-yl)propanoyl]-4-(4-morpholinylmethyl)-3-pyrrolidinyl]methanol is a complex organic compound. Research on similar compounds often focuses on their synthesis, molecular structure, and various properties, which are crucial in understanding their potential applications in fields like material science, pharmaceuticals, and chemical engineering.

Synthesis Analysis

• The synthesis of complex organic compounds often involves reactions with various nucleophiles. For instance, reactions of methyl 3,3,3-trifluoro-2-(pyridin-2-ylimino)propanoates with different nucleophiles lead to the formation of various heterocyclic compounds (Sokolov & Aksinenko, 2010).

Molecular Structure Analysis

• Molecular structure analysis is crucial for understanding compound properties. For example, the analysis of a title compound in a study showed the morpholine ring adopting a chair conformation, highlighting the importance of molecular conformation in determining compound characteristics (Goh, Fun, Vinayaka, & Kalluraya, 2010).

Chemical Reactions and Properties

• Understanding the chemical reactions and properties of compounds is essential for their application. For instance, the study of interactions and aggregation processes in organic compounds provides insights into their chemical behavior and potential uses (Matwijczuk et al., 2016).

Physical Properties Analysis

• The physical properties of compounds, such as solubility, melting point, and boiling point, are critical for their practical application. Studies often involve calorimetric investigations to understand these aspects (Marczak, Heintz, & Bucek, 2004).

Chemical Properties Analysis

• Chemical properties like reactivity, stability, and bonding patterns are key to understanding a compound's potential use in various industries. Research on the reactivity of certain functional groups in compounds provides valuable insights into their chemical properties (Duda, Pascaly, & Krebs, 1997).